Cas no 2228994-83-8 (2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2228994-83-8
• MF: C₉H₁₀BrClO₂
• MW: 265.531501293182
• CID: 5605303
• PubChem ID: 54464106
• Update Time: 2025-06-14

2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7786322
• 2-bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol
• EN300-1907192
• 2228994-83-8
• 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H10BrClO2/c1-13-9-6(8(12)5-10)3-2-4-7(9)11/h2-4,8,12H,5H2,1H3
• InChI Key： XDQSESIMHRNNMR-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1OC)Cl)O

Computed Properties

• Exact Mass: 263.95527g/mol
• Monoisotopic Mass: 263.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol

Recent Advances in the Study of 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS: 2228994-83-8)

The compound 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS: 2228994-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo- and chloro-substituted phenyl ring, serves as a key intermediate in the synthesis of various biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol as a precursor in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The research demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, suggesting its potential as a scaffold for developing new antibiotics.

In addition to its antimicrobial applications, recent investigations have also explored the anticancer properties of this compound. A study in Bioorganic & Medicinal Chemistry Letters reported that 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol derivatives showed promising inhibitory effects on the proliferation of certain cancer cell lines, including breast and lung cancer. The mechanism of action was linked to the induction of apoptosis and the disruption of cellular signaling pathways.

The synthetic pathways for 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, which could facilitate its broader use in pharmaceutical research. The study emphasized the importance of controlling reaction conditions to achieve high yields and purity, which are critical for subsequent biological testing.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed in future research. However, the growing body of evidence supporting its biological activity underscores its potential as a valuable tool in drug discovery.

In conclusion, 2-Bromo-1-(3-chloro-2-methoxyphenyl)ethan-1-ol (CAS: 2228994-83-8) represents a promising chemical entity with diverse applications in medicinal chemistry. Continued research into its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the coming years.